Cas no 18511-72-3 (4,4'-Dinitro-2,2'-bipyridine)

• Product Name: 4,4'-Dinitro-2,2'-bipyridine
• CAS No: 18511-72-3
• MF: C₁₀H₆N₄O₄
• MW: 246.179041385651
• MDL: MFCD06657644
• CID: 123041
• Update Time: 2025-05-21

4,4'-Dinitro-2,2'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 4,4'-Dinitro-2,2'-bipyridine
• 2,2'-Bipyridine,4,4'-dinitro-
• 4,4'-Dinitro-2,2'-bipyridyl
• 4-nitro-2-(4-nitropyridin-2-yl)pyridine
• 2,2'-Bipyridine,4,4'-dinitro
• 2,2'-Bipyridine, 4,4'-dinitro- 4,4'-Dinitro[2,2'-bipyridine]
• 4,4-dinitro-2,2-Bipyridine
• BPNN01
• C10H6N4O4
• 2,2-Bipyridine, 4,4-dinitro-
• 2,2'-Bipyridine, 4,4'-dinitro-
• AK119600
• AX8245016
• ST24042506
• X6671

• MDL： MFCD06657644
• Inchi： 1S/C10H6N4O4/c15-13(16)7-1-3-11-9(5-7)10-6-8(14(17)18)2-4-12-10/h1-6H
• InChI Key： ULRVNIRBWWMQJT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN=C(C=1)C1C=C(C=CN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 246.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 295
• Topological Polar Surface Area: 117

Experimental Properties

• Density: 1.493±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 195-197 ºC (ethanol )
• Boiling Point: 449.38°C at 760 mmHg
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 117.42000
• LogP: 3.00640

4,4'-Dinitro-2,2'-bipyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4,4'-Dinitro-2,2'-bipyridine

Introduction to 4,4'-Dinitro-2,2'-Bipyridine (CAS No. 18511-72-3)

4,4'-Dinitro-2,2'-bipyridine is a highly versatile compound with significant applications in various fields of chemistry. This compound, identified by the CAS number 18511-72-3, is a derivative of bipyridine with two nitro groups attached at the 4 and 4' positions. The molecule's structure makes it an excellent candidate for use in organic synthesis, materials science, and pharmacology. Recent advancements in its synthesis and application have further highlighted its potential in cutting-edge research.

The synthesis of 4,4'-dinitro-2,2'-bipyridine has been a focal point of recent studies. Researchers have developed efficient methods to synthesize this compound using microwave-assisted techniques and catalytic processes. These methods not only improve the yield but also reduce the reaction time significantly. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using transition metal catalysts to achieve high purity 4,4'-dinitro-2,2'-bipyridine with minimal byproducts.

One of the most promising applications of 4,4'-dinitro-2,2'-bipyridine lies in its use as a ligand in coordination chemistry. The compound's ability to form stable complexes with transition metals has made it invaluable in the development of new materials. For example, recent research has shown that 4,4'-dinitro-2,2'-bipyridine can be used to create metal-organic frameworks (MOFs) with exceptional catalytic activity. These MOFs have been tested in various reactions, including CO₂ capture and hydrogenation processes.

In the field of pharmacology, 4,4'-dinitro-2,2'-bipyridine has shown potential as a building block for drug design. Its ability to interact with biological systems through hydrogen bonding and π–π interactions makes it a valuable component in the development of new pharmaceutical agents. A study published in *Nature Communications* highlighted its role in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy.

The environmental impact of 4,4'-dinitro-2,2'-bipyridine is another area of active research. Scientists are exploring its biodegradation pathways and assessing its toxicity levels. Recent findings suggest that under certain conditions, the compound can be effectively degraded by microorganisms without posing significant risks to aquatic ecosystems.

Looking ahead, the future of 4,4'-dinitro-2,2'-bipyridine seems bright as researchers continue to uncover its potential applications. Its role as a key intermediate in organic synthesis and its compatibility with green chemistry principles make it a compound to watch in the coming years.